Cas no 2228112-56-7 (2-amino-3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanoic acid)

• Product Name: 2-amino-3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanoic acid
• CAS No: 2228112-56-7
• MF: C₉H₁₀N₂O₆
• MW: 242.185502529144
• CID: 6428408
• PubChem ID: 165790568
• Update Time: 2025-08-03

2-amino-3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanoic acid
• EN300-1815668
• 2228112-56-7

• Inchi： 1S/C9H10N2O6/c10-7(9(14)15)8(13)4-1-2-5(11(16)17)6(12)3-4/h1-3,7-8,12-13H,10H2,(H,14,15)
• InChI Key： BQRTYTUCXSIAOZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)O)[N+](=O)[O-])C(C(=O)O)N

Computed Properties

• Exact Mass: 242.05388604g/mol
• Monoisotopic Mass: 242.05388604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.5
• Topological Polar Surface Area: 150Ų

Additional information on 2-amino-3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanoic acid

Comprehensive Overview of 2-amino-3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanoic acid (CAS No. 2228112-56-7)

2-amino-3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanoic acid (CAS No. 2228112-56-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, characterized by its amino acid backbone and nitrophenyl moiety, is often explored for its role in enzyme inhibition, drug design, and as a building block for more complex molecules. Researchers are particularly interested in its hydroxy and nitro functional groups, which contribute to its reactivity and binding properties.

The compound's CAS number 2228112-56-7 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. In recent years, the demand for nitrophenyl derivatives like this one has surged, driven by their utility in medicinal chemistry and bioconjugation. A growing trend in scientific literature focuses on its potential as a tyrosinase inhibitor, a property that aligns with current interests in skin-lightening agents and anti-melanogenesis research. This connection to cosmeceutical applications has made it a hot topic in forums discussing natural product alternatives and sustainable dermatology.

From a synthetic perspective, 2-amino-3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanoic acid is often synthesized via asymmetric catalysis or enzymatic resolution, methods that resonate with the pharmaceutical industry's push toward green chemistry. Its chiral center adds complexity to its production, making it a subject of interest for studies on stereoselective synthesis. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity and configuration, addressing common queries about quality control in fine chemical manufacturing.

Beyond its chemical properties, this compound is frequently discussed in the context of structure-activity relationships (SAR). Its 3-hydroxy-4-nitrophenyl group is analogous to motifs found in bioactive natural products, sparking investigations into its antibacterial and antioxidant potential. These explorations tie into broader trends like antibiotic resistance and the search for novel bioactive scaffolds. Notably, its amino acid component makes it compatible with peptide synthesis, a field experiencing rapid growth due to advancements in therapeutic peptides and targeted drug delivery.

In computational chemistry, CAS 2228112-56-7 is modeled to predict its molecular interactions, a practice increasingly relevant to AI-driven drug discovery. This aligns with searches for in silico screening tools and cheminformatics, reflecting the integration of technology in modern research. Additionally, its stability under various pH conditions is a recurring theme in formulation studies, particularly for oral bioavailability optimization—a key concern in pharmacokinetics discussions.

The compound's nomenclature—2-amino-3-hydroxy-3-(3-hydroxy-4-nitrophenyl)propanoic acid—highlights its IUPAC-derived systematic name, a detail often searched by students and professionals alike. Educational content around organic nomenclature rules and functional group prioritization frequently references such examples. Meanwhile, its nitro-aromatic segment attracts attention in environmental chemistry circles, where biodegradation pathways of similar structures are actively studied.

As research continues, 2228112-56-7 exemplifies how niche chemicals bridge multiple disciplines. Its intersections with preclinical research, material science, and even agricultural chemistry (via plant growth regulators) demonstrate its versatility. This multifaceted profile ensures its relevance in scientific discourse, particularly in addressing contemporary challenges like personalized medicine and sustainable synthesis—topics dominating academic and industrial conversations today.